(1RS,2RS)-2-tert-butoxycarbonylamino-4-methylene-cyclopentanecarboxylic acid methyl ester

• Molecular Formula: C13H21NO4
• Molecular Weight: 255.31 g/mol
• IUPAC Name: methyl 4-methylidene-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylate
• InChI: InChI=1S/C13H21NO4/c1-8-6-9(11(15)17-5)10(7-8)14-12(16)18-13(2,3)4/h9-10H,1,6-7H2,2-5H3,(H,14,16)
• InChI Key: XMBXQXTXVMETJK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC(=C)CC1C(=O)OC

Description

(1RS,2RS)-2-tert-butoxycarbonylamino-4-methylene-cyclopentanecarboxylic acid methyl ester is a useful research compound. Its molecular formula is C13H21NO4 and its molecular weight is 255.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.03 g trans-(1SR,2SR)-4-methylene-cyclopentane-1,2-dicarboxylic acid ethyl ester (prepared and purified according to example 1 and 2, step 1) and 1.13 g of NEt3 in 25 ml of toluene was added drop wise at 22° C. 3.03 g of diphenylphosphoryl azide and the mixture was heated at 80° C. for 30 min. The mixture was diluted with 4.08 g of t-BuOH and heating was continued at 90° C. for 16 h. The mixture was evaporated and the residue chromatographed on silica using a gradient of CH2Cl2 to CH2Cl2/MeOH (99:1) to give 1.55 g (55%) of the title compound 35a.